Ethyl 2-oxo-1-phenylpiperidine-4-carboxylate

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: ethyl 2-oxo-1-phenylpiperidine-4-carboxylate
• InChI: InChI=1S/C14H17NO3/c1-2-18-14(17)11-8-9-15(13(16)10-11)12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3
• InChI Key: BSRNXENONJNMHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(C(=O)C1)C2=CC=CC=C2

Description

Ethyl 2-oxo-1-phenylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-oxopiperidine-4-carboxylate (0.50 g, 2.9 mmol), iodobenzene (0.77 g, 3.8 mmol, 1.3 equiv), copper(I) iodide (56 mg, 0.29 mmol, 0.1 equiv), 4,7-bis(methoxy)-1,10-phenanthroline (70 mg, 0109 mmol, 0.1 equiv) and potassium carbonate (0.40 g, 3.8 mmol, 1 equiv) were combined in dimethylsulfoxide (10 mL) and placed into a preheated oil bath at 100° C. for 120 hours. The mixture was cooled to ambient temperature, diluted with ethyl acetate (50 mL) and washed with water (2×25 mL) and once with brine (25 mL). The organic extract was dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound.